ethyl 1-phenyl-5-[(2-thienylcarbonyl)oxy]-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 1-phenyl-5-(thiophene-2-carbonyloxy)pyrazole-3-carboxylate
• InChI: InChI=1S/C17H14N2O4S/c1-2-22-16(20)13-11-15(23-17(21)14-9-6-10-24-14)19(18-13)12-7-4-3-5-8-12/h3-11H,2H2,1H3
• InChI Key: KUMFCNCSLBWZKE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=C1)OC(=O)C2=CC=CS2)C3=CC=CC=C3
• Molecular Formula: C17H14N2O4S
• Molecular Weight: 342.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the starting materials chosen and the specific conditions under which the reaction is carried out. Typically, such syntheses involve reactions like nucleophilic substitutions, condensations, or addition reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The exact structure would depend on the specific arrangement of these groups around the pyrazole ring.

Chemical Reactions Analysis

This compound, due to its various functional groups, could participate in a variety of chemical reactions. For example, the ester group could undergo hydrolysis, the pyrazole ring might participate in electrophilic substitution reactions, and the thiophene ring could undergo reactions typical of aromatic systems.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of an ester group might make it somewhat polar, and the aromatic rings could contribute to its stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal properties, the mechanism of action would depend on how the compound interacts with biological systems.

Safety and Hazards

As with any chemical compound, handling “ethyl 1-phenyl-5-[(2-thienylcarbonyl)oxy]-1H-pyrazole-3-carboxylate” would require appropriate safety precautions. Without specific information, it’s hard to comment on the exact hazards associated with this compound.

Future Directions

The future research directions for this compound could be vast, ranging from exploring its potential uses in medicine, materials science, or as a building block for synthesizing other complex molecules.